molecular formula C7H13Cl2N3 B6222485 2-(5-methylpyrimidin-2-yl)ethan-1-amine dihydrochloride CAS No. 2758000-31-4

2-(5-methylpyrimidin-2-yl)ethan-1-amine dihydrochloride

Cat. No.: B6222485
CAS No.: 2758000-31-4
M. Wt: 210.1
InChI Key:
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Description

2-(5-methylpyrimidin-2-yl)ethan-1-amine dihydrochloride is a chemical compound with a molecular structure that includes a pyrimidine ring substituted with a methyl group at the 5-position and an ethylamine chain at the 2-position. This compound is often used in various scientific research applications due to its unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(5-methylpyrimidin-2-yl)ethan-1-amine dihydrochloride typically involves the reaction of 5-methylpyrimidine with ethylamine under controlled conditions. The reaction is usually carried out in the presence of a suitable solvent and catalyst to facilitate the formation of the desired product. The resulting amine is then converted to its dihydrochloride salt by treatment with hydrochloric acid.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale synthesis using automated reactors and continuous flow processes. These methods ensure high yield and purity of the final product, which is essential for its use in various applications.

Chemical Reactions Analysis

Types of Reactions

2-(5-methylpyrimidin-2-yl)ethan-1-amine dihydrochloride can undergo several types of chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding oxides.

    Reduction: It can be reduced to form amines or other reduced derivatives.

    Substitution: The compound can participate in nucleophilic substitution reactions, where the ethylamine group can be replaced by other nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles such as halides or amines. The reactions are typically carried out under controlled temperature and pressure conditions to ensure the desired outcome.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of substituted pyrimidine derivatives.

Scientific Research Applications

2-(5-methylpyrimidin-2-yl)ethan-1-amine dihydrochloride has a wide range of scientific research applications, including:

    Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

    Biology: The compound is studied for its potential biological activities, including antimicrobial and antiviral properties.

    Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

    Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-(5-methylpyrimidin-2-yl)ethan-1-amine dihydrochloride involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in inflammatory processes, thereby exerting anti-inflammatory effects.

Comparison with Similar Compounds

Similar Compounds

  • methyl [2-(pyrimidin-2-yl)ethyl]amine dihydrochloride
  • 2-(5-methylpyrimidin-2-yl)ethan-1-amine

Uniqueness

Compared to similar compounds, 2-(5-methylpyrimidin-2-yl)ethan-1-amine dihydrochloride is unique due to its specific substitution pattern and the presence of the dihydrochloride salt form. This unique structure imparts distinct chemical and biological properties, making it valuable for various research applications.

Properties

CAS No.

2758000-31-4

Molecular Formula

C7H13Cl2N3

Molecular Weight

210.1

Purity

95

Origin of Product

United States

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